Cas no 131652-64-7 (2,4(1H,3H)-Pyrimidinedione,1-[3-(dimethylamino)-4-hydroxybutyl]-5-methyl-, (R)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[3-(dimethylamino)-4-hydroxybutyl]-5-methyl-, (R)- (9CI)
• CAS No: 131652-64-7
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 225588
• PubChem ID: 452436
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[3-(dimethylamino)-4-hydroxybutyl]-5-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[3-(dimethylamino)-4-hydroxybutyl]-5-methyl-, (R)- (9CI)
• 1-[(3R)-3-(dimethylamino)-4-hydroxybutyl]-5-methylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-(dimethylamino)-4-hydroxybutyl)-5-methyl-, (R)-
• 2,4(1H,3H)-Pyrimidinedione, 1-[3-(dimethylamino)-4-hydroxybutyl]-5-methyl-, (R)-
• DTXSID20157161
• 3-Dimethylamino-4-hydroxybutylthymine
• 1-[(3R)-3-(dimethylamino)-4-hydroxy-butyl]-5-methyl-pyrimidine-2,4-dione
• 131652-64-7
• 3-Dimethylamino-4-hydroxy-butylthymine

• Inchi： 1S/C11H19N3O3/c1-8-6-14(11(17)12-10(8)16)5-4-9(7-15)13(2)3/h6,9,15H,4-5,7H2,1-3H3,(H,12,16,17)/t9-/m1/s1
• InChI Key： UUJWHCPAPXBVSX-SECBINFHSA-N
• SMILES： OC[C@@H](CCN1C(NC(C(C)=C1)=O)=O)N(C)C

Computed Properties

• Exact Mass: 241.14277
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.88